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Compound of Interest

Compound Name: Fenthion-d6

Cat. No.: B563001

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Fenthion-d6 (O,0-dimethyl-d6). The information is compiled and presented to meet the
needs of laboratory and research professionals, emphasizing safe handling, storage, and
emergency procedures.

Hazard Identification and Classification

Fenthion-d6 is a deuterated analog of Fenthion, an organothiophosphate insecticide. It is
classified as a toxic substance.[1] The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides the following classification for Fenthion-d6:
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GHS Classification Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2

genetic defects

N o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic ) o
i Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term Category 1 ] ]
with long lasting effects
Hazard

Signal Word: Danger[1]

Hazard Pictograms:

o Acute Toxicity (fatal or toxic): Skull and crossbones
o Health Hazard: Exploding chest

e Environment: Exclamation mark, Environment

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fenthion-d6 is presented below.
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Property

Value

Chemical Formula

C10H9D603PS2

Molecular Weight

284.36 g/mol [2]

Physical State

Liquid[1]

Appearance Colorless to brown liquid[3]
Odor Slight, garlic-like[4]
Density 1.250 g/cm3

Melting Point 7.5 °C (45.5 °F)[1]

Boiling Point 87 °C (189 °F) at 0.01 hPa

Water Solubility

7.5 mg/L[1]

Partition Coefficient (octanol/water)

log Pow: 4.09[1]

Toxicological Information

Fenthion-d6 is toxic if swallowed, inhaled, or absorbed through the skin.[1] Itis a

cholinesterase inhibitor, which can overstimulate the nervous system.[3][5][6]

Acute Toxicity Data (for Fenthion):[1]

Route of Exposure Species LD50/LC50 Value
Oral Rat 180 mg/kg

Dermal Rabbit 330 mg/kg
Inhalation Rat 800 mg/m3 (4 h)

Symptoms of Exposure: Symptoms of acute poisoning can include headache, blurred vision,

weakness, nausea, vomiting, abdominal cramps, diarrhea, and excessive salivation.[3][4] More

severe poisoning may lead to chest tightness, difficulty breathing, muscle twitching,

convulsions, and respiratory failure.[3][7]
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Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risk of exposure to Fenthion-d6.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[1]

Use only in a well-ventilated area, preferably in a laboratory fume hood.[1][8]

Do not eat, drink, or smoke when using this product.[8][9]

Wash hands thoroughly after handling.[8][9]

Storage:

Store in a cool, well-ventilated place away from food and feedstuffs.[9]

Keep the container tightly closed.[7][8]

Store refrigerated.[1][2]

Keep out of reach of children and uninformed persons.[9]

Incompatibilities:

o Strong oxidizing agents.[1]

e Strong reducing agents (may generate highly toxic and flammable phosphine gas).[7]

o Alkaline substances.[7]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Fenthion-d6:

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6462_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6462_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6462_1.pdf
https://envirobiochem.co.za/wp-content/uploads/2025/04/Fenthion-SDS-Version-1.2-19-07-23.pdf
https://envirobiochem.co.za/wp-content/uploads/2025/04/Fenthion-SDS-Version-1.2-19-07-23.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Fenthion-GHS-English.pdf
https://envirobiochem.co.za/wp-content/uploads/2025/04/Fenthion-SDS-Version-1.2-19-07-23.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Fenthion-GHS-English.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Fenthion-GHS-English.pdf
https://www.chemicalbook.com/msds/fenthion.pdf
https://envirobiochem.co.za/wp-content/uploads/2025/04/Fenthion-SDS-Version-1.2-19-07-23.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6462_1.pdf
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://meatrader.co.za/wp-content/uploads/2025/04/Fenthion-GHS-English.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6462_1.pdf
https://www.chemicalbook.com/msds/fenthion.pdf
https://www.chemicalbook.com/msds/fenthion.pdf
https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE Type

Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to
NIOSH (US) or EN 166 (EU) standards.[1] A
face shield may be necessary for certain

operations.[7]

Skin Protection

Impervious gloves (e.g., nitrile rubber).[1][8]
Protective clothing, such as a lab coat or

coveralls, and closed-toe shoes.[1][7]

Respiratory Protection

For operations that may generate vapor or mist,
a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
respirator cartridges is recommended as a

backup to engineering controls.[1]

Emergency Procedures

Immediate action is required in case of accidental exposure or release.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate
medical attention.[1][7][8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water. Seek medical attention.[1][7][8][9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[1][7][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][7][8][9]

Accidental Release Measures:
o Evacuate personnel from the area.[8]

e Ensure adequate ventilation.[1][8]

o Wear appropriate personal protective equipment.[1][8]

o Prevent the material from entering drains or waterways.[1][8]

o Absorb the spill with an inert absorbent material (e.g., sand, vermiculite) and collect it in a

suitable, closed container for disposal as hazardous waste.[1][7]

Disposal Considerations

Dispose of Fenthion-d6 and its containers in accordance with local, regional, and national

regulations. Do not allow the product to enter drains or the environment.[1][7]
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Diagrams

Preparation Handliog | [ stouge

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Fenthion-d6.
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Caption: Emergency Response Procedures for Fenthion-d6 Spills and Exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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